2-chloro-N-(2-methylcyclohexyl)benzamide

• Molecular Formula: C14H18ClNO
• Molecular Weight: 251.75 g/mol
• IUPAC Name: 2-chloro-N-(2-methylcyclohexyl)benzamide
• InChI: InChI=1S/C14H18ClNO/c1-10-6-2-5-9-13(10)16-14(17)11-7-3-4-8-12(11)15/h3-4,7-8,10,13H,2,5-6,9H2,1H3,(H,16,17)
• InChI Key: GSLAYCGLDVERIV-UHFFFAOYSA-N
• SMILES: CC1CCCCC1NC(=O)C2=CC=CC=C2Cl

Description

2-chloro-N-(2-methylcyclohexyl)benzamide, also known as CMH, is a chemical compound that has been used in scientific research to study the physiological and biochemical effects of various drugs. CMH is a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain.

Mechanism of Action

2-chloro-N-(2-methylcyclohexyl)benzamide selectively binds to and blocks dopamine D3 receptors, which are primarily located in the mesolimbic pathway of the brain. This pathway is involved in the regulation of reward and motivation, and dysfunction of this pathway has been implicated in various psychiatric disorders.
Biochemical and Physiological Effects:
Research has shown that 2-chloro-N-(2-methylcyclohexyl)benzamide can reduce drug-seeking behavior in animal models of addiction, suggesting that dopamine D3 receptors may be a potential target for the development of new addiction treatments. 2-chloro-N-(2-methylcyclohexyl)benzamide has also been shown to have antipsychotic-like effects in animal models of schizophrenia, indicating that dopamine D3 receptors may play a role in the pathophysiology of this disorder.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(2-methylcyclohexyl)benzamide in lab experiments is its selectivity for dopamine D3 receptors, which allows for more specific investigation of the role of these receptors in various physiological and pathological processes. However, one limitation is that 2-chloro-N-(2-methylcyclohexyl)benzamide may not accurately reflect the effects of other drugs that also bind to dopamine D3 receptors, as the binding affinity and efficacy of these drugs may differ from that of 2-chloro-N-(2-methylcyclohexyl)benzamide.

Future Directions

Future research on 2-chloro-N-(2-methylcyclohexyl)benzamide could include investigating its effects on other neurotransmitter systems, such as the glutamatergic and GABAergic systems, which are also involved in the regulation of reward and motivation pathways. Additionally, further studies could explore the potential therapeutic applications of 2-chloro-N-(2-methylcyclohexyl)benzamide in the treatment of addiction and other psychiatric disorders.

Synthesis Methods

The synthesis of 2-chloro-N-(2-methylcyclohexyl)benzamide involves the reaction of 2-chlorobenzoyl chloride with 2-methylcyclohexylamine in the presence of a base catalyst. The resulting product is purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

2-chloro-N-(2-methylcyclohexyl)benzamide has been used in scientific research to study the role of dopamine D3 receptors in drug addiction, schizophrenia, and other psychiatric disorders. 2-chloro-N-(2-methylcyclohexyl)benzamide has also been used to investigate the effects of other drugs on dopamine D3 receptors, such as antipsychotics, antidepressants, and stimulants.